Cas no 1261665-01-3 (C-(2,2',3',4',5',6'-Hexafluorobiphenyl-3-yl)-methylamine)

• Product Name: C-(2,2',3',4',5',6'-Hexafluorobiphenyl-3-yl)-methylamine
• CAS No: 1261665-01-3
• MF: C₁₃H₇F₆N
• MW: 291.191804170609
• CID: 4997811
• Update Time: 2025-05-21

C-(2,2',3',4',5',6'-Hexafluorobiphenyl-3-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• C-(2,2',3',4',5',6'-Hexafluorobiphenyl-3-yl)-methylamine

• Inchi： 1S/C13H7F6N/c14-8-5(4-20)2-1-3-6(8)7-9(15)11(17)13(19)12(18)10(7)16/h1-3H,4,20H2
• InChI Key： RSRGPDNTUCOQMB-UHFFFAOYSA-N
• SMILES： FC1=C(CN)C=CC=C1C1C(=C(C(=C(C=1F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 314
• XLogP3: 3
• Topological Polar Surface Area: 26

Additional information on C-(2,2',3',4',5',6'-Hexafluorobiphenyl-3-yl)-methylamine

Comprehensive Overview of C-(2,2',3',4',5',6'-Hexafluorobiphenyl-3-yl)-methylamine (CAS No. 1261665-01-3): Properties, Applications, and Innovations

The compound C-(2,2',3',4',5',6'-Hexafluorobiphenyl-3-yl)-methylamine (CAS No. 1261665-01-3) is a fluorinated biphenyl derivative with a methylamine functional group. This unique structure endows it with distinct chemical and physical properties, making it a subject of interest in pharmaceutical research, material science, and specialty chemistry. The presence of six fluorine atoms in the biphenyl ring enhances its electron-withdrawing characteristics, which can influence reactivity and stability in synthetic applications.

In recent years, fluorinated organic compounds like C-(2,2',3',4',5',6'-Hexafluorobiphenyl-3-yl)-methylamine have gained attention due to their potential in drug discovery and agrochemical development. Researchers are particularly interested in how fluorination improves bioavailability and metabolic stability, addressing common challenges in modern therapeutics. The compound’s hexafluorobiphenyl core is also being explored for its role in designing advanced materials, such as liquid crystals and polymers with tailored electronic properties.

From an industrial perspective, the demand for fluorinated intermediates like CAS No. 1261665-01-3 has surged, driven by innovations in green chemistry and sustainable synthesis. Companies are investing in catalytic methods to reduce waste and energy consumption during production. This aligns with global trends emphasizing environmentally friendly processes, a topic frequently searched in academic and industrial databases.

The compound’s nomenclature, C-(2,2',3',4',5',6'-Hexafluorobiphenyl-3-yl)-methylamine, reflects its precise structural configuration, which is critical for patent filings and regulatory compliance. Analytical techniques such as NMR, HPLC, and mass spectrometry are routinely employed to verify its purity and identity, ensuring consistency in research and manufacturing. These methodologies are often queried by professionals seeking reliable quality control protocols.

Beyond its technical attributes, C-(2,2',3',4',5',6'-Hexafluorobiphenyl-3-yl)-methylamine exemplifies the intersection of chemistry and cutting-edge technology. For instance, its potential use in organic electronics—a hot topic in AI-driven material design—highlights its versatility. Discussions around "fluorinated compounds in OLEDs" or "high-performance materials for flexible electronics" frequently appear in search engine trends, underscoring its relevance to contemporary scientific inquiries.

In summary, CAS No. 1261665-01-3 represents a compelling case study in the evolution of fluorinated chemicals. Its applications span multiple disciplines, from life sciences to advanced manufacturing, while its synthesis and characterization reflect the ongoing push for precision and sustainability. As research continues, this compound is poised to play a pivotal role in addressing complex challenges across industries.